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Compound of Interest

(3-Methyl-4-nitropyridin-2-
Compound Name:
yl)methanol

Cat. No.: BO61111

CAS Number: 168167-49-5

Introduction

(3-Methyl-4-nitropyridin-2-yl)methanol is a nitro-substituted pyridinyl alcohol.[1] This class of
compounds, characterized by a pyridine ring bearing both a nitro group and a hydroxymethyl
substituent, holds significance in medicinal and organic chemistry. Pyridine derivatives are
integral structural motifs in numerous bioactive molecules and approved pharmaceuticals.[2][3]
The presence of the nitro group, a potent electron-withdrawing moiety, significantly influences
the chemical reactivity and biological activity of the molecule, often making it a key intermediate
in the synthesis of more complex heterocyclic systems.[2][4]

This technical guide provides a comprehensive overview of (3-Methyl-4-nitropyridin-2-
yl)methanol, including its physicochemical properties, postulated synthesis, potential biological
activities, and its role as a pharmaceutical impurity. The information presented herein is
intended for researchers, scientists, and professionals in drug development.

Physicochemical Properties

A summary of the key physicochemical properties for (3-Methyl-4-nitropyridin-2-yl)methanol
is presented in Table 1. This data has been compiled from various chemical suppliers and
databases.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b061111?utm_src=pdf-interest
https://www.benchchem.com/product/b061111?utm_src=pdf-body
https://www.bocsci.com/3-methyl-4-nitropyridin-2-yl-methanol-cas-168167-49-5-item-326643.html
https://www.mdpi.com/1424-8247/18/5/692
https://www.researchgate.net/publication/391556772_Nitropyridines_in_the_Synthesis_of_Bioactive_Molecules
https://www.mdpi.com/1424-8247/18/5/692
https://www.nbinno.com/article/other-organic-chemicals/the-synthesis-and-applications-of-nitro-pyridine-derivatives-focusing-on-2-methyl-3-nitropyridine-dq
https://www.benchchem.com/product/b061111?utm_src=pdf-body
https://www.benchchem.com/product/b061111?utm_src=pdf-body
https://www.benchchem.com/product/b061111?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b061111?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
CAS Number 168167-49-5 [5]
Molecular Formula C7HsN20s3 [5]
Molecular Weight 168.15 g/mol [5]

2-(Hydroxymethyl)-3-methyl-4-
Alternate Names nitropyridine; 3-Methyl-4- [5]
nitropicolinyl alcohol

Note: Experimental data for properties such as boiling point, melting point, and solubility are
not consistently reported in publicly available literature.

Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of (3-Methyl-4-nitropyridin-2-
yl)methanol is not readily available in peer-reviewed literature, a plausible synthetic route can
be devised based on established organic chemistry principles and published methods for
analogous compounds. A likely precursor for this synthesis is 2,3-dimethyl-4-nitropyridine-N-
oxide, which is a known intermediate in the synthesis of pharmaceuticals like lansoprazole and
rabeprazole.[6]

Proposed Synthetic Pathway

A potential two-step synthesis is outlined below, starting from 2,3-dimethylpyridine-N-oxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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